Cas no 62613-62-1 (Ethanone, 2-chloro-1-(4-methoxy-3-methylphenyl)-)

• Product Name: Ethanone, 2-chloro-1-(4-methoxy-3-methylphenyl)-
• CAS No: 62613-62-1
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 438229
• PubChem ID: 18694880
• Update Time: 2025-04-19

Ethanone, 2-chloro-1-(4-methoxy-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(4-methoxy-3-methylphenyl)-
• 2-chloro-1-(4-methoxy-3-methylphenyl)ethanone
• SCHEMBL8135267
• DTXSID80595646
• 62613-62-1
• AKOS000343582
• 2-Chloro-1-(4-methoxy-3-methylphenyl)ethan-1-one

• Inchi： 1S/C10H11ClO2/c1-7-5-8(9(12)6-11)3-4-10(7)13-2/h3-5H,6H2,1-2H3
• InChI Key： SQZWJMOWUXRXEI-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=C(C)C=1)OC)=O

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3